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Compound of Interest

Compound Name: 3-Fluorosalicylaldehyde

Cat. No.: B1296999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the solubility

and stability of 3-Fluorosalicylaldehyde (CAS No. 394-50-3), a key intermediate in various

fields including pharmaceuticals and materials science.[1] This document compiles qualitative

and physicochemical data, outlines general experimental protocols for determining these

properties, and presents a logical workflow for solubility assessment.

Core Physicochemical Properties
Property Value Source

Molecular Formula C₇H₅FO₂ [2]

Molecular Weight 140.11 g/mol [2]

Melting Point 68-72 °C [1]

Appearance
White to light yellow crystalline

powder
[1][3]

pKa (Predicted) 6.91 ± 0.10 [3]

Solubility Profile
Quantitative solubility data for 3-Fluorosalicylaldehyde is not readily available in public

literature. However, qualitative assessments from various chemical suppliers provide a general
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understanding of its solubility in common solvents.

Solvent Solubility Source

Water Insoluble [3][4]

Methanol Soluble [4]

Ethanol Soluble [5]

Dimethyl Sulfoxide (DMSO) Soluble [5]

Ether Soluble [5]

Note: "Soluble" and "Insoluble" are qualitative terms. For precise applications, experimental

determination of solubility is recommended.

Stability Characteristics
Detailed stability studies on 3-Fluorosalicylaldehyde, including degradation kinetics and

product identification, are not extensively published. The available information is primarily

derived from supplier handling recommendations.
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Condition
Observation /
Recommendation

Implication Source

Temperature
Recommended

storage at 2-8°C.

The compound may

be susceptible to

degradation at

ambient or elevated

temperatures.

[1][3]

Atmosphere

Recommended to

store under an inert

gas (e.g., nitrogen).

Described as "Air

Sensitive".

The compound is

likely prone to

oxidation.

[2][3][4]

Light

No specific data

available. Standard

practice for aromatic

aldehydes is to store

protected from light.

Potential for

photodegradation.

pH
No specific data

available.

The phenolic hydroxyl

and aldehyde groups

may exhibit reactivity

under strongly acidic

or basic conditions.

Experimental Protocols
While specific, published protocols for 3-Fluorosalicylaldehyde are unavailable, the following

are detailed, generalized methodologies for determining the solubility and stability of a

compound of this nature.

Protocol 1: Equilibrium Solubility Determination by
HPLC
This protocol outlines a method for determining the equilibrium solubility of a compound in

various solvents using High-Performance Liquid Chromatography (HPLC) with UV detection.
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Preparation of Saturated Solutions:

Add an excess amount of 3-Fluorosalicylaldehyde to a series of vials, each containing a

different solvent of interest (e.g., water, ethanol, DMSO).

Ensure enough solid is present to maintain a saturated solution with visible excess solid

after equilibration.

Equilibration:

Seal the vials to prevent solvent evaporation.

Agitate the vials at a constant temperature (e.g., 25°C) for a predetermined period (e.g.,

24-48 hours) to ensure equilibrium is reached. A shaker or rotator is recommended for

consistent mixing.

Sample Preparation:

After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the

excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Filter the supernatant through a 0.45 µm syringe filter (compatible with the solvent) to

remove any undissolved particles.

Analysis by HPLC:

Dilute the filtered supernatant with a suitable mobile phase to a concentration within the

calibrated range of the HPLC method.

Inject the diluted sample into an HPLC system equipped with a suitable column (e.g., C18)

and a UV detector set to an appropriate wavelength for 3-Fluorosalicylaldehyde.

Quantify the concentration of the compound by comparing the peak area to a pre-

established calibration curve of known concentrations.

Calculation:
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Calculate the solubility in units such as mg/mL or mol/L, taking into account the dilution

factor.

Protocol 2: Accelerated Stability Study
This protocol describes a general approach for assessing the stability of a compound under

accelerated conditions, as is common in the pharmaceutical industry.

Sample Preparation:

Accurately weigh samples of 3-Fluorosalicylaldehyde into vials suitable for the chosen

storage conditions.

Prepare solutions of the compound in relevant solvents if stability in solution is also to be

assessed.

Storage Conditions:

Place the samples in controlled environment stability chambers. Common accelerated

conditions include 40°C / 75% Relative Humidity (RH).

For photostability testing, expose a sample to a light source that meets ICH Q1B

guidelines, while a control sample is kept in the dark.

Time Points:

Establish a schedule for sample withdrawal. For an accelerated study, typical time points

are 0, 1, 3, and 6 months.

Analysis:

At each time point, analyze the samples for purity and the presence of degradation

products using a stability-indicating HPLC method. This method must be validated to

separate the parent compound from any potential degradation products.

Physical properties such as appearance, color, and melting point should also be

monitored.
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Data Evaluation:

Quantify the amount of the parent compound remaining at each time point.

Identify and, if possible, quantify any degradation products.

The data can be used to establish a degradation rate and estimate the shelf-life under

normal storage conditions.

Workflow and Process Visualization
The following diagrams illustrate logical workflows for solubility and stability testing.
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Caption: Workflow for Equilibrium Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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